Cas no 2248295-87-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(phenyl)sulfamoyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(phenyl)sulfamoyl]benzoate
• CAS No: 2248295-87-4
• MF: C₂₂H₁₆N₂O₆S
• MW: 436.437244415283
• CID: 6243100
• PubChem ID: 165731959
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(phenyl)sulfamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(phenyl)sulfamoyl]benzoate
• EN300-6524588
• 2248295-87-4

• Inchi： 1S/C22H16N2O6S/c1-23(16-9-3-2-4-10-16)31(28,29)17-11-7-8-15(14-17)22(27)30-24-20(25)18-12-5-6-13-19(18)21(24)26/h2-14H,1H3
• InChI Key： JTCILYUOQNJQPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 436.07290741g/mol
• Monoisotopic Mass: 436.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(phenyl)sulfamoyl]benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(phenyl)sulfamoyl]benzoate (CAS No. 2248295-87-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(phenyl)sulfamoyl]benzoate, identified by its CAS number 2248295-87-4, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with sulfonamide functionality, making it a promising candidate for further exploration in therapeutic applications. The compound's unique scaffold, featuring a dioxo group and an isoindolyl core, is particularly noteworthy for its potential biological activity.

Recent studies have highlighted the growing interest in isoindole derivatives due to their diverse pharmacological properties. The presence of the dioxo group and the sulfamoyl moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(phenyl)sulfamoyl]benzoate suggests potential interactions with biological targets such as enzymes and receptors. This has prompted researchers to investigate its possible role in modulating pathways relevant to inflammation, pain, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The methyl(phenyl)sulfamoyl group, in particular, is a common feature in drug candidates that exhibit potent biological activity. By incorporating this moiety into the isoindole framework, the compound may exhibit enhanced binding affinity and selectivity for specific targets. This has led to its inclusion in several high-throughput screening campaigns aimed at identifying novel therapeutic agents.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(phenyl)sulfamoyl]benzoate presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for both preclinical and clinical studies. The use of modern catalytic techniques and purification methods has improved yield and purity, facilitating more rigorous evaluation of its pharmacological properties.

Current research is focused on elucidating the mechanism of action of this compound. Preliminary studies suggest that it may interact with proteins involved in signal transduction and metabolic pathways. The sulfamoyl group is particularly interesting as it can act as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the target protein. This versatility makes it a valuable tool for developing drugs with tailored properties.

The isoindolyl core of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(phenyl)sulfamoyl]benzoate is known for its ability to cross the blood-brain barrier, which could be advantageous for treating central nervous system disorders. This property has prompted investigations into its potential use as a scaffold for neuroprotective agents. Additionally, the dioxo group may contribute to its stability and bioavailability, making it a promising candidate for oral administration.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[methyl(phenyl)sulfamoyl]benzoate (CAS No. 2248295-87-4) represents a fascinating molecule with significant therapeutic potential. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery of novel treatments for various diseases.